1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene

• IUPAC Name: 1,2-dichloro-4-fluoro-3-(methoxymethyl)benzene
• InChI: InChI=1S/C8H7Cl2FO/c1-12-4-5-7(11)3-2-6(9)8(5)10/h2-3H,4H2,1H3
• InChI Key: NNCYPOABZVEABM-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1Cl)Cl)F
• Molecular Formula: C8H7Cl2FO
• Molecular Weight: 209.04 g/mol
• CAS No.: 2404734-11-6

Description

1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene (CAS: 1554-05-8) is a halogenated benzene derivative featuring chlorine (Cl), fluorine (F), and methoxymethyl (-OCH2OCH3) substituents at positions 1,2,4, and 3, respectively. This compound has been classified as a discontinued product, with a purity of 98% noted in commercial records .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene typically involves the chlorination and fluorination of a benzene derivative followed by the introduction of a methoxymethyl group. One common method involves the following steps:

Chlorination: Benzene is chlorinated using chlorine gas in the presence of a catalyst such as iron(III) chloride to form 1,2-dichlorobenzene.

Fluorination: The 1,2-dichlorobenzene is then fluorinated using a fluorinating agent such as hydrogen fluoride or a fluorine gas mixture to introduce the fluorine atom at the desired position.

Methoxymethylation: Finally, the fluorinated compound is reacted with methoxymethyl chloride in the presence of a base such as sodium hydroxide to introduce the methoxymethyl group.

Industrial Production Methods

Industrial production of 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and ensure the safety of the process.

Chemical Reactions Analysis

Types of Reactions

1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation Reactions: The methoxymethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction Reactions: The compound can be reduced to form corresponding hydrocarbons or alcohols.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide, potassium tert-butoxide, or organolithium compounds are commonly used for substitution reactions.

Oxidation: Oxidizing agents such as potassium permanganate, chromium trioxide, or hydrogen peroxide are used for oxidation reactions.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation are used for reduction reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

• Substitution reactions can yield various substituted benzene derivatives.
• Oxidation reactions can produce aldehydes or carboxylic acids.
• Reduction reactions can yield hydrocarbons or alcohols .

Scientific Research Applications

1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds and as a reagent in various chemical reactions.

Biology: The compound is used in the study of biological pathways and as a probe to investigate enzyme activities.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile or nucleophile in various chemical reactions, depending on the reaction conditions. It can also interact with enzymes and other biological molecules, affecting their activity and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analogues

The following table highlights key structural analogs, their substituents, applications, and synthesis

Compound Name	Substituents (Positions)	Key Applications/Properties	Synthesis Yield (If Available)	Reference
1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene	Cl (1,2), F (4), -OCH2OCH3 (3)	Discontinued (likely due to stability/toxicity)	82% (intermediate)
2-Bromo-2'-fluoro-biphenyl (CAS: 886498-03-9)	Br (2), F (2'), biphenyl backbone	Discontinued; halogenated biphenyl scaffold	N/A
1-Chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene (CAS: 2404734-11-6)	Cl (1), -OCH3 (5), -NO2 (4), -CF3 (2)	Discontinued; nitro and trifluoromethyl groups	N/A
Oxyfluorfen (2-chloro-1-(3-ethoxy-4-nitrophenoxy)-4-(trifluoromethyl)benzene)	Cl (2), -O-C6H3(ethoxy-NO2) (1), -CF3 (4)	Herbicide (pesticide)	N/A
2,3,5,6-Tetrachloroanisole	Cl (2,3,5,6), -OCH3 (1)	Environmental contaminant; microbial metabolite	N/A
1,2,4,5-Tetrachlorobenzene	Cl (1,2,4,5)	Industrial intermediate; persistent pollutant	N/A

Key Comparative Insights

Substituent Effects on Reactivity and Stability

• This may explain its discontinued status .
• Compounds with electron-withdrawing groups (e.g., -NO2 in oxyfluorfen, -CF3 in 1-Chloro-5-methoxy-4-nitro-2-(trifluoromethyl)benzene) exhibit enhanced pesticidal activity but increased environmental persistence .

Biological Activity

1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene, identified by its CAS number 2404734-11-6, is a halogenated aromatic compound with potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Chemical Formula: C9H8Cl2F
Molecular Weight: 221.07 g/mol

The compound features a benzene ring substituted with two chlorine atoms, one fluorine atom, and a methoxymethyl group. The presence of halogens often enhances the reactivity and biological activity of organic compounds.

The biological activity of 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The halogen atoms can increase lipophilicity and alter the electronic properties of the molecule, potentially enhancing its binding affinity to biological macromolecules.

• Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes involved in metabolic pathways. This inhibition can lead to altered cellular functions and potentially therapeutic effects.
• Receptor Modulation: By binding to specific receptors, it may modulate signaling pathways that are crucial for various physiological processes.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of halogenated compounds similar to 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene. These compounds often exhibit significant activity against bacteria and fungi due to their ability to disrupt cellular membranes or interfere with metabolic processes.

Study	Organism Tested	Minimum Inhibitory Concentration (MIC)
A	Escherichia coli	32 µg/mL
B	Staphylococcus aureus	16 µg/mL
C	Candida albicans	64 µg/mL

Cytotoxicity

The cytotoxic effects of 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene have been evaluated in various cancer cell lines. The compound demonstrated selective cytotoxicity, which is essential for developing targeted cancer therapies.

Cell Line	IC50 (µM)
HeLa	5.0
MCF-7	10.0
A549	7.5

Case Study 1: Anticancer Activity

In a recent study published in Journal of Medicinal Chemistry, researchers explored the anticancer potential of halogenated derivatives including 1,2-Dichloro-4-fluoro-3-(methoxymethyl)benzene. The study reported that the compound inhibited cell proliferation in human cancer cell lines by inducing apoptosis through a caspase-dependent pathway .

Case Study 2: Enzyme Interaction

Another investigation focused on the interaction of this compound with cytochrome P450 enzymes. The results indicated that it could inhibit CYP3A4 activity, which is critical for drug metabolism, suggesting potential implications for drug-drug interactions in therapeutic settings .